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Compound of Interest

Compound Name: O-2545 hydrochloride

Cat. No.: B1662317 Get Quote

For researchers and drug development professionals, the safe handling of novel compounds is

paramount. This guide provides essential safety and logistical information for O-2545
hydrochloride, a potent, water-soluble cannabinoid receptor agonist. While a comprehensive

Safety Data Sheet (SDS) for O-2545 hydrochloride is not publicly available, this document

synthesizes known data with established laboratory safety protocols to offer procedural

guidance.

Disclaimer: The following information is based on general laboratory safety principles and

publicly available data for O-2545 hydrochloride. It is not a substitute for a formal Safety Data

Sheet. A thorough risk assessment should be conducted by qualified personnel before handling

this compound.

Physical and Chemical Properties
O-2545 hydrochloride is a synthetic cannabinoid derivative.[1] Its water-solubility

distinguishes it from many other cannabinoids, presenting unique considerations for handling

and storage.[1]
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Property Value Source

CAS Number 874745-43-4 R&D Systems, DC Chemicals

Molecular Formula C₂₆H₃₇ClN₂O₂ DC Chemicals

Molecular Weight 445.04 g/mol R&D Systems, DC Chemicals

Appearance Lyophilized powder Cayman Chemical

Solubility

Soluble in water (with gentle

warming), ethanol, DMSO, and

DMF

R&D Systems, Cayman

Chemical

Storage

Store at -20°C as a powder.

Stock solutions in DMSO can

be stored at -20°C for up to

one month.

R&D Systems, DC

Chemicals[2]

Stability
Stable for at least four years as

a lyophilized powder.
Cayman Chemical

Personal Protective Equipment (PPE)
Due to the unknown toxicological properties of O-2545 hydrochloride, a cautious approach to

personal protection is essential. The following PPE is recommended as a minimum standard:
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PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Nitrile or other chemically resistant gloves.

Inspect gloves for integrity before each use.

Body Protection

A lab coat should be worn at all times. For

procedures with a higher risk of aerosolization

or spillage, consider a disposable gown.

Respiratory Protection

For handling small quantities in a well-ventilated

area, respiratory protection may not be required.

However, if there is a risk of inhaling dust or

aerosols, a NIOSH-approved respirator (e.g.,

N95 or higher) is recommended. All handling of

the powdered form should be conducted in a

chemical fume hood.

Operational Plan: Safe Handling Protocol
The following step-by-step protocol is designed to minimize exposure and ensure the safe

handling of O-2545 hydrochloride powder.

Preparation:

Designate a specific area for handling O-2545 hydrochloride, preferably within a certified

chemical fume hood.

Ensure all necessary PPE is readily available and in good condition.

Have spill cleanup materials (e.g., absorbent pads, appropriate waste bags) accessible.

Prepare all necessary equipment (e.g., spatulas, weigh boats, vials, solvents) before

retrieving the compound from storage.

Weighing and Aliquoting:
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Perform all weighing and aliquoting of the powdered compound inside a chemical fume

hood to prevent inhalation of dust.

Use a microbalance with a draft shield for accurate measurement.

Handle the powder gently to minimize the creation of airborne dust.

Close the primary container tightly immediately after use.

Solution Preparation:

When dissolving the powder, add the solvent slowly to the vial containing the compound to

avoid splashing.

If gentle warming is required for dissolution, use a water bath with controlled temperature.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

compound using an appropriate solvent (e.g., 70% ethanol).

Dispose of all contaminated disposables as hazardous waste.

Remove PPE in the correct order to avoid cross-contamination (gloves first, then gown,

then eye protection).

Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
All waste materials contaminated with O-2545 hydrochloride must be treated as hazardous

chemical waste.

Solid Waste: Contaminated items such as gloves, weigh boats, and paper towels should be

placed in a clearly labeled, sealed hazardous waste bag.
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Liquid Waste: Unused solutions and solvent rinses should be collected in a designated,

sealed, and properly labeled hazardous waste container.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office in accordance with local, state, and federal regulations.

Emergency Procedures
In the event of accidental exposure, immediate action is critical.

Skin Contact:

Immediately remove contaminated clothing.

Flush the affected area with copious amounts of water for at least 15 minutes.

Seek immediate medical attention.

Eye Contact:

Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes,

holding the eyelids open.

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult, provide oxygen.

If breathing has stopped, begin artificial respiration.

Seek immediate medical attention.

Ingestion:
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Do NOT induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention.

Spill:

Evacuate the immediate area.

If the spill is large or in a poorly ventilated area, contact your institution's EHS office.

For small spills within a chemical fume hood, wear appropriate PPE and cover the spill

with an absorbent material.

Carefully collect the absorbed material and place it in a sealed hazardous waste container.

Decontaminate the spill area.

Visualizing Safe Practices
To further clarify the procedural flow, the following diagrams illustrate the recommended

workflows for handling and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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